Cas no 2639389-54-9 (rac-tert-butyl (4aR,6S,7aS)-octahydrocyclopentab1,4oxazine-6-carboxylate)

• Product Name: rac-tert-butyl (4aR,6S,7aS)-octahydrocyclopentab1,4oxazine-6-carboxylate
• CAS No: 2639389-54-9
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5640123
• PubChem ID: 165897730
• Update Time: 2025-07-17

rac-tert-butyl (4aR,6S,7aS)-octahydrocyclopentab1,4oxazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27782683
• 2639389-54-9
• rac-tert-butyl (4aR,6S,7aS)-octahydrocyclopenta[b][1,4]oxazine-6-carboxylate
• rac-tert-butyl (4aR,6S,7aS)-octahydrocyclopentab1,4oxazine-6-carboxylate

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(14)8-6-9-10(7-8)15-5-4-13-9/h8-10,13H,4-7H2,1-3H3/t8-,9+,10-/m1/s1
• InChI Key： GVNXDYXVRLTJBJ-KXUCPTDWSA-N
• SMILES： O1CCN[C@H]2C[C@@H](C(=O)OC(C)(C)C)C[C@@H]12

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Additional information on rac-tert-butyl (4aR,6S,7aS)-octahydrocyclopentab1,4oxazine-6-carboxylate

Comprehensive Overview of rac-tert-butyl (4aR,6S,7aS)-octahydrocyclopenta[b][1,4]oxazine-6-carboxylate (CAS No. 2639389-54-9)

The compound rac-tert-butyl (4aR,6S,7aS)-octahydrocyclopenta[b][1,4]oxazine-6-carboxylate (CAS No. 2639389-54-9) is a stereochemically complex molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structure, featuring a fused cyclopentane and oxazine ring system, makes it a valuable intermediate in the synthesis of bioactive molecules. The tert-butyl ester group enhances its stability, facilitating handling and storage under standard laboratory conditions.

Recent trends in drug discovery highlight the growing demand for chiral building blocks like rac-tert-butyl (4aR,6S,7aS)-octahydrocyclopenta[b][1,4]oxazine-6-carboxylate. Researchers are increasingly exploring its potential in asymmetric synthesis, particularly for central nervous system (CNS) targeting compounds. This aligns with the surge in interest for neurotherapeutics, as evidenced by frequent searches for "chiral intermediates for CNS drugs" and "stereoselective synthesis techniques" in scientific databases.

The stereochemistry of this compound, denoted by the (4aR,6S,7aS) configuration, is critical for its applications. Modern analytical techniques such as HPLC, NMR, and X-ray crystallography are routinely employed to confirm its purity and stereochemical integrity. These methods address common queries like "how to characterize complex heterocycles" and "validation of stereochemical purity", which rank highly in academic search engines.

From a synthetic perspective, the octahydrocyclopenta[b][1,4]oxazine core offers versatile functionalization opportunities. Chemists frequently modify the carboxylate moiety to create derivatives for structure-activity relationship (SAR) studies. This adaptability responds to the pharmaceutical industry's need for "scaffold diversification strategies" – a hot topic in medicinal chemistry forums and patent literature.

Environmental and regulatory considerations are increasingly shaping compound development. rac-tert-butyl (4aR,6S,7aS)-octahydrocyclopenta[b][1,4]oxazine-6-carboxylate is designed with green chemistry principles in mind, featuring atoms that minimize waste generation during transformations. This addresses the rising search volume for "sustainable chiral auxiliaries" and "eco-friendly heterocyclic synthesis" across research platforms.

In the context of intellectual property, this compound's structural novelty makes it a frequent subject of patent applications. Database analytics reveal growing interest in "proprietary heterocyclic scaffolds" and "patent strategies for chiral intermediates", reflecting the competitive landscape of pharmaceutical development. The tert-butyl protecting group strategy further enhances its commercial appeal by offering controlled deprotection options.

Looking forward, the demand for rac-tert-butyl (4aR,6S,7aS)-octahydrocyclopenta[b][1,4]oxazine-6-carboxylate is projected to increase, particularly in fragment-based drug discovery (FBDD) approaches. Its balanced molecular weight and polarity profile make it ideal for hit-to-lead optimization – a process frequently searched in conjunction with "three-dimensional fragment libraries" and "sp3-rich compounds" in drug design communities.

For researchers handling this compound, proper storage at 2-8°C under inert atmosphere is recommended to maintain its stability. These practical considerations address common laboratory questions about "handling sensitive chiral compounds" and "long-term storage of esters", which frequently appear in chemical handling forums and safety guidelines.